Cas no 31994-68-0 (4-phenoxybenzoic acid ethyl ester)

• Product Name: 4-phenoxybenzoic acid ethyl ester
• CAS No: 31994-68-0
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• CID: 2144184
• PubChem ID: 5083196
• Update Time: 2025-06-22

4-phenoxybenzoic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 4-phenoxybenzoic acid ethyl ester
• MFCD00496636
• 4-Phenoxybenzoic acid ethyl ester, 97%
• SCHEMBL1730420
• DTXSID201346283
• Q63393312
• AKOS003235600
• G80131
• DB-316727
• 31994-68-0
• Ethyl 4-phenoxybenzoate
• GJDBBHASMUCGME-UHFFFAOYSA-N

• Inchi： 1S/C15H14O3/c1-2-17-15(16)12-8-10-14(11-9-12)18-13-6-4-3-5-7-13/h3-11H,2H2,1H3
• InChI Key： GJDBBHASMUCGME-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 242.094294304g/mol
• Monoisotopic Mass: 242.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-phenoxybenzoic acid ethyl ester

Introduction to 4-phenoxybenzoic acid ethyl ester (CAS No. 31994-68-0)

4-phenoxybenzoic acid ethyl ester, identified by the Chemical Abstracts Service registry number 31994-68-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This ester derivative of phenoxybenzoic acid has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and biologically active molecule design. The presence of both a phenoxy group and an ethyl ester moiety imparts unique reactivity and functionality, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 4-phenoxybenzoic acid ethyl ester consists of a benzene ring substituted with a phenoxy group at the para position and an ethyl ester attached to the carboxylic acid moiety. This configuration allows for various chemical transformations, including hydrolysis to yield 4-phenoxybenzoic acid, reduction to form 4-phenoxybenzyl alcohol, or further esterification to introduce additional functional groups. Such flexibility makes it a cornerstone in the development of novel compounds for pharmaceutical applications.

In recent years, the interest in 4-phenoxybenzoic acid ethyl ester has been fueled by its role as a precursor in the synthesis of bioactive molecules. For instance, derivatives of this compound have been explored as potential inhibitors in enzyme-targeted therapies. The phenoxy group, known for its ability to interact with biological targets, has been utilized in designing molecules that modulate metabolic pathways. Specifically, studies have highlighted its utility in developing inhibitors targeting enzymes involved in inflammation and pain management.

Moreover, the ethyl ester functionality provides a handle for further chemical modifications, enabling the synthesis of more complex scaffolds. This has led to investigations into its use as a building block for drug candidates targeting neurological disorders. Research has demonstrated that structural analogs of 4-phenoxybenzoic acid ethyl ester exhibit promising activities as neuroprotective agents, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The ability to fine-tune the pharmacophore by modifying the substituents on the benzene ring has opened up new avenues for drug discovery.

The synthesis of 4-phenoxybenzoic acid ethyl ester typically involves the reaction between phenoxyacetic acid and ethanol under acidic conditions, followed by purification via recrystallization or column chromatography. Advances in synthetic methodologies have improved the efficiency and yield of this process, making it more accessible for industrial-scale production. The purity and quality of this compound are crucial for downstream applications, particularly in pharmaceutical research where impurities can significantly impact biological activity.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the interactions between 4-phenoxybenzoic acid ethyl ester and biological targets. These studies have provided insights into binding affinities and mechanisms of action, aiding in the rational design of more potent derivatives. The integration of machine learning algorithms has further accelerated this process by predicting optimal modifications based on large datasets of known bioactive compounds.

The environmental impact of synthesizing and handling 4-phenoxybenzoic acid ethyl ester is also a consideration in modern research practices. Green chemistry principles have been applied to develop more sustainable synthetic routes, minimizing waste and reducing hazardous byproducts. For instance, catalytic methods have been explored to replace traditional stoichiometric approaches, enhancing atom economy and reducing energy consumption.

In conclusion, 4-phenoxybenzoic acid ethyl ester (CAS No. 31994-68-0) represents a fascinating compound with broad applications in synthetic chemistry and pharmaceutical research. Its unique structural features make it a versatile intermediate for developing bioactive molecules targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to remain a key player in medicinal chemistry innovation.